Cas no 1361562-85-7 (6-Methoxy-3-(3,4,5-trichlorophenyl)picolinaldehyde)

• Product Name: 6-Methoxy-3-(3,4,5-trichlorophenyl)picolinaldehyde
• CAS No: 1361562-85-7
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4967596
• Update Time: 2025-10-20

6-Methoxy-3-(3,4,5-trichlorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-3-(3,4,5-trichlorophenyl)picolinaldehyde

• Inchi： 1S/C13H8Cl3NO2/c1-19-12-3-2-8(11(6-18)17-12)7-4-9(14)13(16)10(15)5-7/h2-6H,1H3
• InChI Key： AZNHMEIEIKUPAU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CC=C(N=C1C=O)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: 4.5
• Topological Polar Surface Area: 39.2

Additional information on 6-Methoxy-3-(3,4,5-trichlorophenyl)picolinaldehyde

Comprehensive Overview of 6-Methoxy-3-(3,4,5-trichlorophenyl)picolinaldehyde (CAS No. 1361562-85-7)

6-Methoxy-3-(3,4,5-trichlorophenyl)picolinaldehyde (CAS No. 1361562-85-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique picolinaldehyde backbone and trichlorophenyl substitution, serves as a versatile intermediate in the synthesis of more complex molecules. Its structural features make it particularly valuable for applications requiring high selectivity and functional group compatibility.

The growing interest in 6-Methoxy-3-(3,4,5-trichlorophenyl)picolinaldehyde is partly driven by its potential role in the development of novel therapeutics. Researchers are exploring its utility in designing small-molecule inhibitors targeting specific enzymes or receptors. For instance, its methoxy and aldehyde functionalities provide reactive sites for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the current trend in drug discovery to identify lead compounds with improved efficacy and safety profiles.

In the realm of agrochemicals, 6-Methoxy-3-(3,4,5-trichlorophenyl)picolinaldehyde is being investigated for its potential as a precursor to crop protection agents. The trichlorophenyl moiety is known to confer bioactivity against certain pests and pathogens, making it a candidate for the development of next-generation pesticides. With increasing global demand for sustainable agriculture, this compound could play a pivotal role in addressing challenges related to food security and environmental impact.

From a synthetic chemistry perspective, the compound's picolinaldehyde structure offers opportunities for chemo- and regioselective transformations. Chemists are leveraging its aldehyde group for condensation reactions, reductive amination, and other key steps in multi-step synthesis. This versatility is particularly relevant in the context of green chemistry, where researchers aim to minimize waste and improve atom economy.

The physicochemical properties of 6-Methoxy-3-(3,4,5-trichlorophenyl)picolinaldehyde also make it a subject of interest in material science. Its aromatic and electron-deficient characteristics suggest potential applications in the design of organic electronic materials, such as OLEDs or photovoltaic devices. As the world shifts toward renewable energy solutions, compounds like this could contribute to advancements in energy-efficient technologies.

For researchers and industry professionals seeking information on 6-Methoxy-3-(3,4,5-trichlorophenyl)picolinaldehyde, common queries often revolve around its synthesis protocols, spectroscopic data, and commercial availability. The compound's CAS number (1361562-85-7) serves as a critical identifier for reliable sourcing and literature searches. Additionally, there is growing interest in understanding its structure-activity relationships and potential toxicity profiles, reflecting the broader emphasis on responsible innovation in chemical research.

In conclusion, 6-Methoxy-3-(3,4,5-trichlorophenyl)picolinaldehyde represents a compelling case study in the intersection of chemical innovation and applied science. Its multifaceted applications across pharmaceuticals, agrochemicals, and materials underscore its importance as a building block for future technologies. As research continues to uncover new possibilities for this compound, it is poised to remain a topic of significant interest in the scientific community.